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Compound of Interest

Compound Name: Omeprazole Sulfide-13C,D3

Cat. No.: B1165146

Get Quote

Internal Standard: Omeprazole Sulfide-

C,D

Methodology: Liquid-Liquid Extraction (LLE) coupled with ESI-Positive MRM

Introduction & Scientific Context
Omeprazole is a widely prescribed proton pump inhibitor (PPI) metabolized primarily by hepatic

cytochrome P450 enzymes.[1] While the parent drug is the primary therapeutic agent, its

metabolic profile provides critical data on CYP2C19 and CYP3A4 activity.

Omeprazole Sulfide (5-methoxy-2-[[(4-methoxy-3,5-dimethyl-2-pyridinyl)methyl]thio]-1H-

benzimidazole) is the reduced metabolite of omeprazole. Unlike the sulfone metabolite (formed

via CYP3A4), the sulfide is formed via a reductive pathway and can be re-oxidized to the

parent drug. Accurate quantitation of the sulfide is essential for:

Pharmacokinetic (PK) Profiling: Understanding the reversible metabolism of PPIs.

Phenotyping: Assessing metabolic shunting in poor vs. extensive metabolizers.
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Stability Monitoring: Differentiating between enzymatic metabolism and non-enzymatic

degradation.

The Role of the Internal Standard ( C, D )
The use of Omeprazole Sulfide-

C,D

is critical. PPIs are susceptible to matrix-induced ionization suppression. A structural analog
(like lansoprazole) cannot perfectly track the ionization efficiency changes of omeprazole
sulfide in complex matrices. The stable isotope-labeled internal standard (SIL-IS) co-elutes with
the analyte, correcting for:

Matrix Effects: Ion suppression/enhancement at the specific retention time.

Extraction Efficiency: Variability in LLE recovery.

Source Fluctuations: Spray instability in the ESI source.

Chemical & Physical Properties[2][3]
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Property
Analyte: Omeprazole
Sulfide

IS: Omeprazole Sulfide-

C,D

CAS Number 73590-85-9 N/A (Custom Isotope)

Formula

C

H

N

O

S

C

CH

D

N

O

S

Molecular Weight 329.42 g/mol ~333.4 g/mol (+4 Da shift)

LogP ~3.5 (Lipophilic) ~3.5

pKa
~4.0 (Pyridine N), ~8.8

(Benzimidazole NH)
Similar

Stability
Acid labile (though more stable

than parent)

Light Sensitive (Amber glass

required)

Note on Isotope Label Position: The +4 Da shift typically arises from a

C on the methoxy group and D

on the methyl group of the benzimidazole moiety. Verification of label retention in the product
ion is a mandatory method development step (see Section 4).

Metabolic & Analytical Workflow Visualization
Metabolic Pathway (Simplified)
Omeprazole sits at the center of an oxidative/reductive equilibrium.
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Figure 1: Omeprazole metabolic pathway highlighting the reductive formation of the Sulfide

metabolite.[2]

Sample Preparation Workflow
Liquid-Liquid Extraction (LLE) is chosen over Protein Precipitation (PPT) to remove

phospholipids, which cause significant matrix effects in PPI analysis.
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Figure 2: LLE Workflow designed to maximize recovery while maintaining analyte stability via

pH control.

Detailed Experimental Protocol
Mass Spectrometry Parameters (MRM Optimization)
The sulfide lacks the sulfoxide oxygen, altering its fragmentation compared to Omeprazole. The

primary fragment arises from the cleavage of the C-S bond or the benzimidazole moiety.

Ionization: ESI Positive (ESI+)

Spray Voltage: 3500 - 4500 V

Source Temp: 500°C (Optimized for flow rate)

MRM Transitions Table:

Compound
Precursor
(Q1)

Product
(Q3)

Collision
Energy (eV)

Dwell (ms) Mechanism

Omeprazole

Sulfide
330.1 181.1 20 - 25 50

Benzimidazol

e-thiol ion

Qualifier 330.1 198.1 15 - 20 50
Pyridinyl

methyl ion

IS (Ome-S-

C,D

)

334.1 185.1* 20 - 25 50

Label

retained on

Benzimidazol

e

*Critical Note on IS Transition: The transition 334.1 -> 185.1 assumes the

C and D

labels are located on the benzimidazole ring (common for commercial standards). If the label is
on the pyridine ring, the transition would be 334.1 -> 181.1 (no mass shift in product), which
causes cross-talk. Always infuse your specific IS to verify which fragment retains the label.
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Chromatographic Conditions
Omeprazole and its metabolites are acid-labile.[3] While modern columns allow for generic

acidic mobile phases (Formic acid), using a slightly higher pH or a rapid gradient minimizes on-

column degradation.

Column: Waters CORTECS C18+ (2.7 µm, 2.1 x 50 mm) or Phenomenex Kinetex C18.

Mobile Phase A: 5 mM Ammonium Acetate in Water (pH ~6.5).

Mobile Phase B: Acetonitrile (LC-MS Grade).

Flow Rate: 0.4 mL/min.[1][4]

Column Temp: 40°C.

Gradient Profile:

Time (min) % Mobile Phase B Event

0.0 10 Loading

0.5 10 Desalting

2.5 90 Elution

3.0 90 Wash

3.1 10 Re-equilibration

| 4.5 | 10 | Stop |

Reagents & Solution Preparation
Stock Solutions (1 mg/mL): Dissolve Omeprazole Sulfide and IS in Methanol. Store at -20°C

in amber glass (light sensitive).

Working Standard: Dilute Stock to 10 µg/mL in 50:50 Methanol:Water.

IS Working Solution: Dilute IS Stock to ~200 ng/mL in 50:50 Methanol:Water.
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Validation & Quality Control (Self-Validating
Systems)
To ensure the protocol is "trustworthy" and self-correcting, implement the following checks:

System Suitability Test (SST)
Before running samples, inject a neat standard (Middle QC) 5 times.

Requirement: CV% of Area Ratio < 2.0%.

Requirement: Retention time shift < 0.1 min.

Isotopic Interference (Cross-Talk) Check
Because the IS is only +4 Da heavier, isotopic contribution is a risk.

Inject High Standard (no IS): Monitor IS channel (334->185). Signal must be < 5% of IS

response.

Inject Blank + IS (no Analyte): Monitor Analyte channel (330->181). Signal must be < 20% of

LLOQ.[5]

Matrix Factor (MF) Evaluation
Calculate the Matrix Factor to ensure the IS is compensating correctly.

Target: IS-normalized MF should be close to 1.0 (0.85 – 1.15). If MF < 0.5, significant

suppression is occurring; reconsider the LLE solvent or wash steps.

Troubleshooting Guide
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Issue Probable Cause Corrective Action

Peak Tailing
Acid degradation on column or

secondary interactions.

Use Ammonium Acetate

(buffer) instead of Formic Acid.

Ensure pH > 4.5.

Low Recovery Incorrect pH during extraction.

Omeprazole Sulfide is basic.

Add 50 µL of 100mM

Ammonium Carbonate (pH 9)

to plasma before adding MTBE

to drive it into the organic

phase.

IS Response Drift Spray tip clogging or charging.

Divert flow to waste for the first

0.5 min and last 1.5 min of the

gradient.

Ghost Peaks Photodegradation.[6]

Ensure all samples are

processed under yellow light or

in amber vials.

References
Cayman Chemical. (n.d.). Omeprazole Sulfide-d3 Product Information. Retrieved from

US Food and Drug Administration (FDA). (2018). Bioanalytical Method Validation Guidance

for Industry. Retrieved from

Waters Corporation. (2014). Forced Degradation Analysis of Omeprazole Using CORTECS

2.7 µm Columns. Application Note. Retrieved from

Parekh, J. M., et al. (2012). Simultaneous determination of omeprazole and its metabolites in
human plasma by LC-MS/MS. Journal of Chromatography B. (Contextual reference for LLE
extraction methods).

PubChem. (n.d.). Omeprazole Sulfide Compound Summary. Retrieved from

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 11 Tech Support

https://pubmed.ncbi.nlm.nih.gov/24130012/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1165146?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1165146?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

